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Compound of Interest

Compound Name: Cinerubin X

Cat. No.: B217103

For Researchers, Scientists, and Drug Development Professionals

Cinerubin X is an anthracycline antibiotic produced by a blocked mutant of the bacterium
Streptomyces violaceochromogenes. As a member of the anthracycline class of natural
products, it is of interest to the scientific community for its potential biological activities. This
document provides a concise summary of the available technical information on Cinerubin X.

Molecular Formula and Physicochemical Properties

The molecular formula of Cinerubin X has been determined to be CaoH4sO16[1]. This was
established through analysis of its mass spectrometry data, which revealed a molecular weight
that is 43 mass units smaller than that of the related compound, Cinerubin A. This difference in
mass corresponds to the substitution of an N-dimethyl group with a hydrogen atom[1].

A summary of the known physicochemical properties of Cinerubin X is presented in the table
below.
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Property Value Reference
Molecular Formula CaoH48016 [1]
Molecular Weight 784.8 g/mol [1]
Appearance Data not available

Solubility Data not available

Melting Point Data not available

LogP Data not available

Chemical Structure

The definitive chemical structure of Cinerubin X was elucidated in a 1986 publication by
Nakagawa et al. in 'The Journal of Antibiotics'. At present, a publicly accessible digital
representation of this structure is not available. Researchers are directed to the original
publication for detailed structural information.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological characterization of
Cinerubin X are not extensively documented in readily available literature. However, general
methods for the cultivation of Streptomyces species and the extraction and purification of
secondary metabolites can be applied.

A general workflow for the isolation of Cinerubin X from a culture of Streptomyces
violaceochromogenes is outlined below. This represents a standardized approach and may
require optimization for this specific compound.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3759667/
https://pubmed.ncbi.nlm.nih.gov/3759667/
https://www.benchchem.com/product/b217103?utm_src=pdf-body
https://www.benchchem.com/product/b217103?utm_src=pdf-body
https://www.benchchem.com/product/b217103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Fermentation

Cultivation of Streptomyces violaceochromogenes

Harvest of Mycelium and Supernatant

Extraction

Solvent Extraction of Culture Broth

Concentration of Crude Extract

4 )

Purification

v
@hromatographic Separation (e.g., HPLC9

i

Graction Collection and Analysis)

'

Gsolation of Pure Cinerubin X

Analysis

\j
Structural Elucidation (NMR, MS) Biological Activity Assays

Click to download full resolution via product page

Figure 1. Generalized workflow for the isolation and characterization of Cinerubin X.
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Biological Activity and Signaling Pathways

Specific details regarding the biological activity and the mechanism of action of Cinerubin X
are not well-defined in the available scientific literature. As an anthracycline, it is hypothesized
to exhibit cytotoxic and/or antibiotic properties, similar to other members of its class. The
primary mechanism of action for many anthracyclines involves the intercalation of DNA and the
inhibition of topoisomerase I, leading to the disruption of DNA replication and transcription.

Further research is required to determine the specific molecular targets of Cinerubin X and its
effects on cellular signaling pathways. A hypothetical signaling pathway that could be
investigated, based on the known actions of other anthracyclines, is presented below.
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Figure 2. Hypothesized mechanism of action for Cinerubin X leading to apoptosis.
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Conclusion

Cinerubin X remains a sparsely characterized member of the anthracycline family. While its
molecular formula is established, further investigation is needed to fully elucidate its chemical
structure, physicochemical properties, and biological functions. The information provided herein
serves as a foundational guide for researchers and professionals in the field of drug discovery
and development who are interested in exploring the potential of this natural product. The lack
of comprehensive data highlights an opportunity for new research to uncover the therapeutic
promise of Cinerubin X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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